Cas no 26537-62-2 (1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt)

1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt structure
26537-62-2 structure
Product Name:1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt
CAS No:26537-62-2
MF:C9H5F3N2O2
MW:230.143412351608
CID:270760
PubChem ID:599044
Update Time:2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Oxadiazolium,5-hydroxy-3-[3-(trifluoromethyl)phenyl]-, inner salt
    • 3-[3-(trifluoromethyl)phenyl]oxadiazol-3-ium-5-olate
    • NSC63252
    • Sydnone, 3-[3-(trifluoromethyl)phenyl]-
    • 26537-62-2
    • Sydnone,.alpha.,.alpha.-trifluoro-m-tolyl)-
    • DTXSID10344725
    • NSC-63252
    • Inchi: 1S/C9H5F3N2O2/c10-9(11,12)6-2-1-3-7(4-6)14-5-8(15)16-13-14/h1-5H
    • InChI Key: JJYUHHXTXJWKHP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)[N+]1C=C([O-])ON=1)(F)F

Computed Properties

  • Exact Mass: 231.03818
  • Monoisotopic Mass: 230.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 41.34
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